Cas no 885227-03-2 (5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid)

5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid structure
885227-03-2 structure
Product Name:5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid
CAS No:885227-03-2
MF:C11H11NO4
MW:221.209343194962
CID:2114582
PubChem ID:18455622
Update Time:2025-04-21

5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid
    • SCHEMBL3033147
    • DA-38777
    • SZWCTYNCYXFHLB-UHFFFAOYSA-N
    • 885227-03-2
    • 5-[(2-Hydroxyethyl)oxy]-1H-indole-2-carboxylic acid
    • Inchi: 1S/C11H11NO4/c13-3-4-16-8-1-2-9-7(5-8)6-10(12-9)11(14)15/h1-2,5-6,12-13H,3-4H2,(H,14,15)
    • InChI Key: SZWCTYNCYXFHLB-UHFFFAOYSA-N
    • SMILES: O(CCO)C1C=CC2=C(C=1)C=C(C(=O)O)N2

Computed Properties

  • Exact Mass: 221.06880783Da
  • Monoisotopic Mass: 221.06880783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 82.6Ų
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